Cas no 1807076-55-6 (3-Amino-6-fluoro-2-methoxypyridine)

• Product Name: 3-Amino-6-fluoro-2-methoxypyridine
• CAS No: 1807076-55-6
• MF: C₆H₇FN₂O
• MW: 142.130984544754
• CID: 4899519
• PubChem ID: 131075477
• Update Time: 2025-06-11

3-Amino-6-fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-fluoro-2-methoxypyridine

• Inchi： 1S/C6H7FN2O/c1-10-6-4(8)2-3-5(7)9-6/h2-3H,8H2,1H3
• InChI Key： IHIRDYGREDEJPE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=N1)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-6-fluoro-2-methoxypyridine

Research Brief on 3-Amino-6-fluoro-2-methoxypyridine (CAS: 1807076-55-6) in Chemical Biology and Pharmaceutical Applications

3-Amino-6-fluoro-2-methoxypyridine (CAS: 1807076-55-6) is a fluorinated pyridine derivative that has garnered significant attention in recent pharmaceutical and chemical biology research due to its versatile applications as a building block in drug discovery and medicinal chemistry. This compound's unique structural features, including the amino and methoxy substituents, make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases.

Recent studies have highlighted the role of 3-Amino-6-fluoro-2-methoxypyridine in the development of kinase inhibitors, particularly for oncology applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing selective inhibitors for fibroblast growth factor receptors (FGFRs), which are implicated in multiple cancer types. The fluorine atom at the 6-position was found to enhance binding affinity through favorable hydrophobic interactions with the kinase ATP-binding pocket.

In synthetic chemistry, researchers have developed novel palladium-catalyzed coupling reactions using 1807076-55-6 as a starting material. A recent ACS Catalysis publication (2024) reported an efficient Buchwald-Hartwig amination protocol that preserves the sensitive fluoro and methoxy groups while enabling diverse functionalization at the amino position. This advancement has significantly expanded the compound's utility in parallel synthesis approaches for drug discovery.

Pharmacokinetic studies of derivatives containing the 3-Amino-6-fluoro-2-methoxypyridine scaffold have shown promising metabolic stability profiles. The methoxy group appears to reduce oxidative metabolism while the fluorine atom improves membrane permeability, as evidenced by recent ADME studies in European Journal of Pharmaceutical Sciences (2023). These properties make it particularly valuable for CNS-targeted drug development where blood-brain barrier penetration is crucial.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications. The fluorine-18 labeled analog is being investigated as a potential PET tracer for imaging protein-protein interactions in neurodegenerative diseases, with preliminary results showing good in vivo stability and target specificity in animal models (Molecular Pharmaceutics, 2024).

From a commercial perspective, the global market for 1807076-55-6 has seen steady growth, with increasing demand from contract research organizations and pharmaceutical companies engaged in kinase inhibitor development. Current production challenges involve optimizing the regioselective fluorination step while maintaining high purity standards required for pharmaceutical applications.

Future research directions likely include further exploration of structure-activity relationships around this scaffold, development of greener synthetic routes, and expansion of its applications in targeted protein degradation (PROTACs) and covalent inhibitor design. The compound's versatility suggests it will remain an important tool in medicinal chemistry for the foreseeable future.